Cas no 1564794-29-1 (5-tert-butyl-2-ethyl-pyrazol-3-ol)

• Product Name: 5-tert-butyl-2-ethyl-pyrazol-3-ol
• CAS No: 1564794-29-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD21667199
• CID: 4609926
• Update Time: 2025-11-07

5-tert-butyl-2-ethyl-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butyl)-1-ethyl-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol, 3-(1,1-dimethylethyl)-1-ethyl-
• 5-tert-butyl-2-ethyl-pyrazol-3-ol

• MDL： MFCD21667199
• Inchi： 1S/C9H16N2O/c1-5-11-8(12)6-7(10-11)9(2,3)4/h6,12H,5H2,1-4H3
• InChI Key： CJRMUYLZFHONNQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(O)=CC(C(C)(C)C)=N1

Additional information on 5-tert-butyl-2-ethyl-pyrazol-3-ol

Recent Advances in the Study of 5-tert-butyl-2-ethyl-pyrazol-3-ol (CAS: 1564794-29-1) in Chemical Biology and Pharmaceutical Research

The compound 5-tert-butyl-2-ethyl-pyrazol-3-ol (CAS: 1564794-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-tert-butyl-2-ethyl-pyrazol-3-ol as a versatile scaffold in medicinal chemistry. Its pyrazole core, coupled with the tert-butyl and ethyl substituents, provides a stable framework for further chemical modifications. Researchers have successfully utilized this compound as a precursor in the synthesis of novel heterocyclic compounds with promising pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for kinase inhibitors targeting cancer pathways.

In terms of biological activity, 5-tert-butyl-2-ethyl-pyrazol-3-ol has shown notable anti-inflammatory and antioxidant properties. A recent in vitro study revealed its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, suggesting potential applications in treating oxidative stress-related diseases. Furthermore, molecular docking simulations have indicated strong binding affinities with key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX.

The pharmacokinetic profile of 5-tert-butyl-2-ethyl-pyrazol-3-ol has also been investigated in preclinical models. Studies indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier permeability. These properties make it an attractive candidate for central nervous system (CNS) drug development. However, further optimization is required to address its relatively short half-life and metabolic stability issues.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for producing 5-tert-butyl-2-ethyl-pyrazol-3-ol. A 2024 publication in Organic Process Research & Development described a novel catalytic system that improves yield and reduces byproduct formation during the key cyclization step. This development is particularly significant for potential industrial-scale production of derivatives based on this core structure.

Looking forward, researchers are exploring the potential of 5-tert-butyl-2-ethyl-pyrazol-3-ol in combination therapies and as part of drug conjugates. Preliminary results from animal models suggest synergistic effects when combined with existing anti-cancer agents, opening new avenues for combination therapy development. Additionally, its use as a linker molecule in antibody-drug conjugates (ADCs) is being investigated due to its stability and biocompatibility.

In conclusion, 5-tert-butyl-2-ethyl-pyrazol-3-ol (CAS: 1564794-29-1) represents a promising compound with multiple applications in pharmaceutical research. While significant progress has been made in understanding its properties and potential uses, further studies are needed to fully exploit its therapeutic potential and address current limitations in its pharmacokinetic profile. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will remain an important focus of research in the coming years.